Cas no 95399-94-3 (3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde)

3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde structure
95399-94-3 structure
Product Name:3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde
CAS No:95399-94-3
MF:C8H3ClF4O
MW:226.555435419083
CID:4351568
PubChem ID:14170522
Update Time:2025-04-24

3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-chloro-6-fluoro-2-(trifluoromethyl)-
    • 3-CHLORO-6-FLUORO-2-(TRIFLUOROMETHYL)BENZALDEHYDE
    • AKOS040694908
    • 95399-94-3
    • SCHEMBL1591369
    • 3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde
    • Inchi: 1S/C8H3ClF4O/c9-5-1-2-6(10)4(3-14)7(5)8(11,12)13/h1-3H
    • InChI Key: VXSSXXLQZFRPHI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(C=O)=C1C(F)(F)F)F

Computed Properties

  • Exact Mass: 225.9808551g/mol
  • Monoisotopic Mass: 225.9808551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų

3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C229411-100mg
3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde
95399-94-3
100mg
$ 185.00 2022-04-01
TRC
C229411-500mg
3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde
95399-94-3
500mg
$ 705.00 2022-04-01
TRC
C229411-1g
3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde
95399-94-3
1g
$ 1070.00 2022-04-01
AN HUI ZE SHENG Technology Co., Ltd.
CB2173-1351-250mg
3-chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde
95399-94-3 95%+
250mg
¥3354.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
CB2173-1351-500mg
3-chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde
95399-94-3 95%+
500mg
¥5432.00 2023-09-15
Enamine
EN300-5561812-1.0g
3-chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde
95399-94-3 95%
1.0g
$1643.0 2022-11-30
Enamine
EN300-5561812-2.5g
3-chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde
95399-94-3 95%
2.5g
$3406.0 2022-11-30
Enamine
EN300-5561812-5.0g
3-chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde
95399-94-3 95%
5.0g
$4314.0 2022-11-30
Enamine
EN300-5561812-10.0g
3-chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde
95399-94-3 95%
10.0g
$5423.0 2022-11-30
Chemenu
CM542023-100mg
3-Chloro-6-fluoro-2-(trifluoromethyl)benzaldehyde
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$331 2022-11-27
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